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Compound of Interest

Compound Name: Phenol, 5-ethenyl-2-nitro-

Cat. No.: B13521841

Get Quote

Executive Summary & Molecular Context[1][2][3][4]
Phenol, 5-ethenyl-2-nitro- (also known as 2-nitro-5-vinylphenol) represents a specialized

class of bifunctional aromatic monomers. It combines the polymerization potential of a vinyl

(styrenic) group with the photo-active and electronic properties of a nitro-aromatic core.

For researchers in drug development and polymer science, this molecule is frequently utilized

as:

A Photo-labile Precursor: Nitro-benzyl derivatives are classic "caged" compounds in photo-

pharmacology.

A Functionalized Monomer: For creating polymers with high refractive indices or specific

adhesive properties.

This guide provides a rigorous FTIR analysis protocol. Because this specific isomer lacks a

ubiquitous reference standard in public databases, this analysis synthesizes data from

established structural analogues (2-Nitrophenol and 3-Hydroxystyrene) to create a Predicted

Spectral Profile. We compare this profile against its precursors to establish a self-validating

Quality Control (QC) system.
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Experimental Methodology
To obtain reproducible spectral data for 5-ethenyl-2-nitro-phenol, the choice of sampling

technique is critical due to the potential for polymerization (vinyl group) and hydrogen bonding

(phenol/nitro interaction).

Recommended Protocol
Parameter

Method A: ATR (Attenuated
Total Reflectance)

Method B: Transmission
(KBr Pellet)

Crystal/Matrix
Diamond or ZnSe (Single

bounce)

Potassium Bromide (KBr),

spectroscopic grade

Sample State
Solid powder or neat oil (direct

contact)

1-2 mg sample dispersed in

200 mg KBr

Resolution 4 cm⁻¹ 2 cm⁻¹

Scans 32 - 64 64

Advantage

Speed & Preservation: Minimal

sample stress; prevents heat-

induced polymerization during

prep.

Resolution: Superior

separation of sharp vinyl

peaks; clearer definition of OH

broadening.

Recommendation Primary Choice for routine QC.
Secondary Choice for detailed

structural elucidation.

Spectral Analysis: The "Push-Pull" Electronic
System
The FTIR spectrum of 5-ethenyl-2-nitro-phenol is defined by three distinct "zones" of activity.

The interaction between the electron-withdrawing Nitro group (-NO₂) and the electron-donating

Hydroxyl group (-OH) creates a specific electronic push-pull system, further conjugated with the

Vinyl group.

Zone 1: The Hydroxyl Region (3500 – 3100 cm⁻¹)
Critical Feature: Intramolecular Hydrogen Bonding.
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Unlike simple phenol, which shows a broad band at ~3350 cm⁻¹ due to intermolecular bonding,

2-nitro-phenols exhibit a distinct Intramolecular Hydrogen Bond (Chelation) between the OH

and the Oxygen of the ortho-Nitro group.

Observation: Look for a broad but lower-frequency band centered around 3200–3250 cm⁻¹.

Validation: This peak should remain relatively constant even upon dilution in non-polar

solvents (unlike intermolecular bonds which would shift to ~3600 cm⁻¹).

Zone 2: The Nitro "Flags" (1550 – 1300 cm⁻¹)
Critical Feature: Asymmetric and Symmetric Stretching.

The nitro group provides the strongest dipole in the molecule, resulting in two intense bands.

Asymmetric Stretch:~1530 ± 10 cm⁻¹.

Symmetric Stretch:~1340 ± 10 cm⁻¹.

Note: The conjugation with the vinyl group at position 5 may cause a slight redshift (lowering

of wavenumber) compared to non-conjugated nitro-aromatics.

Zone 3: The Vinyl "Fingerprint" (1630 cm⁻¹ & 900-1000
cm⁻¹)
Critical Feature: Polymerization Purity Check.

This is the most critical region for determining if your sample has degraded (polymerized).

C=C Stretch: A sharp, medium-intensity peak at ~1630 cm⁻¹.

=C-H Out-of-Plane (OOP) Bending: Two highly characteristic bands at ~990 cm⁻¹ and ~910

cm⁻¹.

QC Check: If these peaks are absent or significantly broadened, the sample has likely

polymerized.

Comparative Analysis: Target vs. Alternatives
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To validate the identity of 5-ethenyl-2-nitro-phenol, one must compare it against its structural

components. The table below isolates the specific spectral contributions of the functional

groups.

Functional
Group

Target: 5-

ethenyl-2-nitro-

phenol

Analogue A: 2-

Nitrophenol (No
Vinyl)

Analogue B: 3-

Hydroxystyrene

(No Nitro)

Polymerized

Form

(Degraded
Target)

OH Stretch
3200-3250 cm⁻¹

(Chelated)

3230 cm⁻¹

(Chelated)

~3350 cm⁻¹

(Free/Inter)
3200-3250 cm⁻¹

Vinyl C=C
~1630 cm⁻¹

(Present)
Absent

~1630 cm⁻¹

(Present)
Absent/Weak

Nitro (Asym)
~1530 cm⁻¹

(Strong)

~1530 cm⁻¹

(Strong)
Absent ~1530 cm⁻¹

Vinyl =C-H

(OOP)

990 & 910 cm⁻¹

(Sharp)
Absent 990 & 905 cm⁻¹ Absent

Aromatic Ring
~1600, 1580

cm⁻¹

~1610, 1590

cm⁻¹

~1600, 1580

cm⁻¹
~1600 cm⁻¹

Causality of Shifts:
Vs. 2-Nitrophenol: The appearance of the 1630, 990, and 910 cm⁻¹ peaks confirms the

successful addition of the ethenyl group.

Vs. 3-Hydroxystyrene: The shift of the OH peak from ~3350 to ~3200 cm⁻¹ confirms the

presence of the ortho-nitro group locking the proton in a chelate ring.

Visualizing the Electronic Workflow
The following diagram illustrates the structural logic and the "Decision Tree" for analyzing the

spectrum.
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Unknown Sample
(Suspected 5-ethenyl-2-nitro-phenol)

Step 1: OH Region
(3500-3100 cm⁻¹)

Step 3: Nitro Region
(1530, 1340 cm⁻¹)

Broad Peak @ 3200
(Chelation Present)

Result: 2-Nitrophenol
(Incomplete Synthesis)

Peak @ 3350+
(No Chelation)

Step 2: Vinyl Region
(1630, 990, 910 cm⁻¹)

Result: Polymerized
(Degraded)

Peaks Absent/Weak
(Polymerized)

Result: CONFIRMED
Target Molecule

Sharp Peaks @ 990/910
(Monomer Intact)

Peaks @ 1530/1340
(Nitro Present)

No Nitro Peaks

Click to download full resolution via product page

Figure 1: Logical decision tree for validating 5-ethenyl-2-nitro-phenol purity using FTIR spectral

markers.

Synthesis & Application Context
Understanding the synthesis pathway helps anticipate impurities. This molecule is typically

synthesized via the nitration of vinyl-phenols or the Knoevenagel condensation of nitro-

salicylaldehydes.

Precursor:
2-Hydroxy-4-vinylbenzene

Reaction:
Nitration (HNO3/H2SO4)

Electrophilic Aromatic Subst.

Target:
5-ethenyl-2-nitro-phenol

Careful Temp Control (<0°C)

Impurity:
Polymerized Gum

Heat/Light Exposure
(Spontaneous Polymerization)
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Figure 2: Synthesis pathway highlighting the risk of spontaneous polymerization, which

necessitates the Vinyl-Check described in Zone 3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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